Cas no 51176-80-8 (1,2-Benzisothiazole, 3-[(4-chlorophenyl)methoxy]-, 1,1-dioxide)
51176-80-8 structure
Product Name:1,2-Benzisothiazole, 3-[(4-chlorophenyl)methoxy]-, 1,1-dioxide
CAS No:51176-80-8
MF:C14H10ClNO3S
MW:307.752101421356
CID:1572060
Update Time:2024-08-24
1,2-Benzisothiazole, 3-[(4-chlorophenyl)methoxy]-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzisothiazole, 3-[(4-chlorophenyl)methoxy]-, 1,1-dioxide
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- Inchi: 1S/C14H10ClNO3S/c15-11-7-5-10(6-8-11)9-19-14-12-3-1-2-4-13(12)20(17,18)16-14/h1-8H,9H2
- InChI Key: JIMJYHVUEYKRRX-UHFFFAOYSA-N
- SMILES: S1(=O)(=O)C2=C(C=CC=C2)C(OCC2=CC=C(Cl)C=C2)=N1
Computed Properties
- Exact Mass: 307.0071
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Melting Point: 139-140 °C
- Boiling Point: 484.5±47.0 °C(Predicted)
- PSA: 56.26
- pka: -2?+-.0.20(Predicted)
1,2-Benzisothiazole, 3-[(4-chlorophenyl)methoxy]-, 1,1-dioxide Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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